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Compound of Interest

Compound Name: SR9243

Cat. No.: B15603428

Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of the LXR inverse agonist, SR9243.

This document provides a comprehensive guide to the proper disposal procedures for SR9243,

a selective liver X receptor (LXR) inverse agonist. Adherence to these guidelines is crucial for

maintaining laboratory safety and ensuring environmental compliance. The information

presented here is intended to supplement, not replace, institutional and regulatory protocols.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of SR9243 is fundamental to

its safe handling and disposal.
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Property Value Reference

Molecular Formula C₃₁H₃₂BrNO₄S₂ [1]

Molecular Weight 626.62 g/mol [1]

CAS Number 1613028-81-1 [1]

Appearance White to off-white solid [1]

Solubility Soluble to 20 mM in DMSO [1]

Storage

Store at +4°C for short-term

use. For long-term storage,

stock solutions can be stored

at -20°C for up to one year or

-80°C for up to two years.

[1]

Immediate Safety and Handling Precautions
Before handling SR9243, it is imperative to consult the Safety Data Sheet (SDS) provided by

the supplier.[2][3][4] General safety practices include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Ventilation: Handle SR9243 in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,

flush the affected area with copious amounts of water and seek medical attention if irritation

persists.

Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. Ventilate the area and wash

the spill site after material pickup is complete.

Step-by-Step Disposal Procedures
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The disposal of SR9243 and its associated waste must be conducted in accordance with all

applicable federal, state, and local regulations. The following steps provide a general

framework for proper disposal:

Waste Segregation:

Solid Waste: Collect unused or expired SR9243 powder, contaminated PPE (gloves,

weigh boats, etc.), and spill cleanup materials in a dedicated, clearly labeled hazardous

waste container. Do not mix with other chemical waste streams unless compatibility has

been confirmed.

Liquid Waste: Collect solutions containing SR9243 (e.g., DMSO stock solutions,

experimental media) in a separate, sealed, and properly labeled hazardous waste

container. The container must be compatible with the solvent used (e.g., a high-density

polyethylene container for DMSO solutions).

Sharps Waste: Needles, syringes, or other sharps contaminated with SR9243 must be

disposed of in a designated sharps container.

Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "SR9243," and the approximate concentration and quantity of the waste.

Include the date the waste was first added to the container.

Storage of Waste:

Store hazardous waste containers in a designated, secure area away from incompatible

materials. The storage area should be well-ventilated and have secondary containment to

prevent the spread of potential spills.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste. Do not attempt to dispose of SR9243 down the drain or

in the regular trash.[5][6]
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Experimental Protocols Overview
SR9243 is a potent LXR inverse agonist that has been shown to inhibit the Warburg effect and

lipogenesis in cancer cells, leading to reduced cell viability and apoptosis.[7] Key experimental

applications include:

Cell Viability Assays: To determine the cytotoxic effects of SR9243 on cancer cell lines,

researchers often employ MTT or similar colorimetric assays.

Gene Expression Analysis: Quantitative real-time PCR (qRT-PCR) or Western blotting can

be used to measure the downregulation of LXR target genes involved in glycolysis and

lipogenesis.

Metabolic Assays: The Seahorse XF Analyzer can be utilized to measure the extracellular

acidification rate (ECAR) and oxygen consumption rate (OCR) to assess the impact of

SR9243 on glycolysis and mitochondrial respiration.

Signaling Pathway and Experimental Workflow
Diagrams
To visually represent the mechanisms and procedures discussed, the following diagrams have

been generated using the Graphviz DOT language.
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Caption: Workflow for the proper disposal of SR9243 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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